2-[2-(1,3-Dioxolan-2-yl)ethyl]pyrrolo[1,2-d][1,2,4]triazin-1-one

• IUPAC Name: 2-[2-(1,3-dioxolan-2-yl)ethyl]pyrrolo[1,2-d][1,2,4]triazin-1-one
• InChI: InChI=1S/C11H13N3O3/c15-11-9-2-1-4-13(9)8-12-14(11)5-3-10-16-6-7-17-10/h1-2,4,8,10H,3,5-7H2
• InChI Key: DQVHKXCATXKFRJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)CCN2C(=O)C3=CC=CN3C=N2
• Molecular Formula: C11H13N3O3
• Molecular Weight: 235.24 g/mol

Description

2-[2-(1,3-Dioxolan-2-yl)ethyl]pyrrolo[1,2-d][1,2,4]triazin-1-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[2-(1,3-Dioxolan-2-yl)ethyl]pyrrolo[1,2-d][1,2,4]triazin-1-one is not fully understood. However, it has been suggested that it may inhibit the activity of certain enzymes involved in cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that 2-[2-(1,3-Dioxolan-2-yl)ethyl]pyrrolo[1,2-d][1,2,4]triazin-1-one has a cytotoxic effect on cancer cells. It has also been shown to induce DNA damage and apoptosis in cancer cells. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-(1,3-Dioxolan-2-yl)ethyl]pyrrolo[1,2-d][1,2,4]triazin-1-one in lab experiments is its potential anti-cancer properties. It may also be useful as a fluorescent probe for detecting DNA damage. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the study of 2-[2-(1,3-Dioxolan-2-yl)ethyl]pyrrolo[1,2-d][1,2,4]triazin-1-one. One direction is to further study its anti-cancer properties and potential use as a therapeutic agent. Another direction is to study its potential as a fluorescent probe for detecting DNA damage in living cells. Additionally, further studies are needed to fully understand its mechanism of action and biochemical and physiological effects.

Synthesis Methods

The synthesis method of 2-[2-(1,3-Dioxolan-2-yl)ethyl]pyrrolo[1,2-d][1,2,4]triazin-1-one involves the reaction of 1,2,4-triazin-3-one with 2-(2-bromoethyl)-1,3-dioxolane in the presence of a base. The resulting compound is then purified through column chromatography.

Scientific Research Applications

2-[2-(1,3-Dioxolan-2-yl)ethyl]pyrrolo[1,2-d][1,2,4]triazin-1-one has potential applications in various scientific research fields. It has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. Additionally, it has been studied for its potential use as a fluorescent probe for detecting DNA damage.